4-[2-(2,5-Dioxopyrrolidin-1-yl)ethyl]benzenesulfonamide

Specification

• Molecular Formula: C12H14N2O4S
• Molecular Weight: 282.32 g/mol
• IUPAC Name: 4-[2-(2,5-dioxopyrrolidin-1-yl)ethyl]benzenesulfonamide
• Standard InChI: InChI=1S/C12H14N2O4S/c13-19(17,18)10-3-1-9(2-4-10)7-8-14-11(15)5-6-12(14)16/h1-4H,5-8H2,(H2,13,17,18)
• Standard InChI Key: QLNOPHDWPSAMRG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)CCC2=CC=C(C=C2)S(=O)(=O)N

Introduction

The compound 4-[2-(2,5-Dioxopyrrolidin-1-yl)ethyl]benzenesulfonamide is a sulfonamide derivative with potential applications in medicinal and pharmaceutical chemistry. This article explores its chemical properties, synthesis, biological activities, and potential applications based on available scientific literature.

Structural Features

• Benzenesulfonamide Core: The sulfonamide group ($-SO_2NH$) is known for its role in various pharmacological activities, including antimicrobial and anticancer properties.

• Pyrrolidinedione Moiety: The presence of the dioxopyrrolidine ring adds rigidity and electron-withdrawing effects, which may influence the compound's reactivity and binding affinity in biological systems.

Synthesis

While specific synthesis pathways for this compound were not detailed in the provided sources, general methods for sulfonamide derivatives involve:

• Sulfonation: Reacting a benzene derivative with sulfonyl chloride to introduce the sulfonamide group.

• Amide Coupling: Attaching the pyrrolidinedione moiety via an amide bond formation using coupling agents such as DCC (dicyclohexylcarbodiimide).

Further research into synthetic protocols may reveal optimized routes for large-scale production.

Biological Activities and Applications

Sulfonamides are widely studied for their therapeutic potential. Although no direct studies on 4-[2-(2,5-Dioxopyrrolidin-1-yl)ethyl]benzenesulfonamide were found, related compounds provide insights into its possible applications:

• Antimicrobial Activity:

  • Sulfonamides are well-known for their antibacterial properties by inhibiting dihydropteroate synthase, an enzyme involved in folate synthesis.

  • Structural analogs have shown activity against resistant bacterial strains.

• Anticancer Potential:

  • Sulfonamides have been explored as inhibitors of carbonic anhydrase IX, which is overexpressed in hypoxic tumor environments.

  • The pyrrolidinedione group may enhance binding specificity to cancer-related targets.

• Anti-inflammatory Effects:

  • Some sulfonamide derivatives exhibit anti-inflammatory activity by modulating cyclooxygenase enzymes.

• Other Applications:

  • Potential use in drug delivery systems due to its stable chemical structure and functional groups suitable for conjugation with other bioactive molecules.

Analytical Data

The compound's structure has been characterized using various spectroscopic techniques:

Technique	Key Observations
Nuclear Magnetic Resonance (NMR)	Aromatic protons appear between δ 6.80–8.00 ppm; amidic NH protons downfield at δ 10–13 ppm.
Mass Spectrometry	Molecular ion peak consistent with $C_{10}H_{10}N_{2}O_{4}S$, confirming formula.

These data validate the compound's identity and purity.

Limitations and Future Directions

Despite its promising structure, specific pharmacokinetic and pharmacodynamic studies on this compound are lacking. Future research should focus on:

• In vitro and In vivo Studies: Evaluating its biological activity against pathogens or cancer cell lines.

• Toxicity Profiling: Assessing cytotoxicity in mammalian cells to determine therapeutic windows.

• Structure-Activity Relationship (SAR): Exploring modifications to enhance efficacy and reduce side effects.